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Compound of Interest

Compound Name: 1,6-Bis(chlorodimethylsilyl)hexane

Cat. No.: B080261

An In-depth Technical Guide to 1,6-
Bis(chlorodimethyisilyl)hexane

This technical guide provides a detailed overview of 1,6-Bis(chlorodimethylsilyl)hexane, a
bifunctional organosilane compound. It is intended for researchers, scientists, and
professionals in drug development and materials science who are interested in the properties,
synthesis, and applications of this chemical intermediate. Organosilicon compounds,
characterized by silicon-carbon bonds, exhibit unique chemical and physical properties that
make them valuable in a wide range of applications.[1] Bifunctional organosilanes, such as 1,6-
Bis(chlorodimethylsilyl)hexane, are particularly useful as crosslinking agents, coupling
agents, and as foundational units for polymer synthesis.[1][2]

Physicochemical Properties

1,6-Bis(chlorodimethylsilyl)hexane is a transparent liquid at room temperature.[3] Its key
physicochemical properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C10H24CI2Si2 [31141[5]
Molecular Weight 271.37 g/mol [3B1141[5]
CAS Number 14799-66-7 [3]
chloro-[6-
IUPAC Name [chloro(dimethyl)silyllhexyl]- [3]
dimethylsilane
1,6-
Bis(dimethylchlorosilyl)hexane,
Synonyms Hexamethylenebis(chlorodimet  [4][6]
hylsilane), 2,9-Dichloro-2,9-
dimethyl-2,9-disiladecane
Appearance Transparent liquid [3]
Boiling Point 113 °C; 279.7 °C at 760 mmHg  [3][4]
Density 0.942 - 0.961 g/mL [3][4]
Flash Point 113.9- 150 °C [3114]
_ Available in 90% and 95%+
Purity [31141[6]
grades
Reacts rapidly with moisture,
Solubility and Reactivity water, and protic solvents, [41[6]

liberating hydrogen chloride.

Experimental Protocols

Synthesis of 1,6-Bis(chlorodimethylsilyl)hexane

A common method for the synthesis of compounds like 1,6-Bis(chlorodimethylsilyl)hexane is
through a hydrosilylation reaction. While specific details for this exact compound can be
proprietary, a general procedure involves the reaction of a diene (1,5-hexadiene) with a
chlorodimethylsilane in the presence of a catalyst, such as a platinum complex.
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lllustrative Experimental Protocol:

e Areaction vessel is charged with 1,5-hexadiene and a suitable solvent under an inert
atmosphere (e.g., nitrogen or argon).

e Aplatinum catalyst, such as chloroplatinic acid, is introduced to the reaction mixture.
o Chlorodimethylsilane is then added dropwise to the mixture at a controlled temperature.

e The reaction is monitored for completion using techniques like Gas Chromatography (GC) or
Nuclear Magnetic Resonance (NMR) spectroscopy.

o Upon completion, the crude product is purified, typically through vacuum distillation, to
isolate the 1,6-Bis(chlorodimethylsilyl)hexane.

General Synthesis Workflow

1,5-Hexadiene +

Chlorodimethylsilane
Hydrosilylation Reaction Vacuum Distillation 1,6-Bis(chlorodimethylsilyl)hexane

Platinum Catalyst

Click to download full resolution via product page

Caption: General Synthesis Workflow

Spectroscopic Data

Proton Nuclear Magnetic Resonance (*H NMR) is a key analytical technique for the
characterization of 1,6-Bis(chlorodimethylsilyl)hexane. The proton NMR analysis provides
information on the structure of the molecule.[7]
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Chemical Shift

Multiplicity Integration Assignment
(ppm)

Data not publicly
available in the search

results

Note: While a publication mentioning the Proton NMR analysis of this compound was
identified[7], the specific chemical shift data was not available in the public domain search
results. Researchers should refer to the cited publication or acquire the compound from a
commercial supplier for detailed analytical data.

Applications in Research and Drug Development

As a bifunctional organosilane, 1,6-Bis(chlorodimethylsilyl)hexane serves as a versatile
building block in polymer chemistry and materials science.[1] Its two reactive chlorodimethylsilyl
groups allow it to act as a crosslinker to enhance the mechanical and thermal properties of
polymers.[1] It can also function as a coupling agent to improve the adhesion between organic
and inorganic materials.[1]

In the context of drug development, chloro-containing molecules are of significant interest, with
over 250 FDA-approved drugs containing chlorine.[8] The presence of chlorine can influence a
molecule's pharmacokinetic and pharmacodynamic properties. While there are no direct
applications of 1,6-Bis(chlorodimethylsilyl)hexane as a therapeutic agent, its role as a
chemical intermediate allows for its use in the synthesis of more complex molecules that may
have pharmaceutical applications.[6]
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Role in Materials Development

Bifunctional Organosilane

1,6-Bis(chlorodimethylsilyl)hexane

Polymer Building Block

Resulting Propevrties

Enhanced Mechanical Strength Improved Thermal Stability Better Adhesion

Click to download full resolution via product page

Caption: Role in Materials Development

Safety and Handling

1,6-Bis(chlorodimethylsilyl)hexane is classified as a corrosive substance that can cause
severe skin burns and eye damage.[6] It reacts with water and moisture, releasing hydrogen
chloride gas, which is also corrosive and can cause respiratory irritation.[6] Therefore, it is
crucial to handle this compound in a well-ventilated area, under an inert and dry atmosphere,
and with appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a face shield.[6] It should be stored in a tightly sealed container in a cool, dry place.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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